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Compound of Interest

Compound Name: 2-Propylphenol

Cat. No.: B147445

CAS Number: 644-35-9

This technical guide provides a comprehensive overview of 2-propylphenol, including its
chemical and physical properties, detailed experimental protocols for its synthesis, purification,
and analysis, and an examination of its biological activities with a focus on its role as an
endocrine disruptor.

Chemical and Physical Properties

2-Propylphenol, also known as o-propylphenoal, is an organic compound belonging to the
alkylphenol family. It is characterized by a propyl group attached to the ortho position of a
phenol ring. The physicochemical properties of 2-propylphenol are summarized in the table
below.
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Property Value Reference
CAS Number 644-35-9 [1]
Molecular Formula CoH120 [1]
Molecular Weight 136.19 g/mol [1]
Appearance Colorle.ss t.o light yellow or light

purple liquid
Boiling Point 224-226 °C
Melting Point 7°C [1]
Density 0.989 g/mL at 25 °C

Refractive Index (n20/D)

1.527

Flash Point 93 °C (closed cup)
B Slightly soluble in water;

Solubility o [1]
soluble in oils and alcohol.
InChl=1S/C9H120/c1-2-5-8-6-

InChl 3-4-7-9(8)10/h3-4,6- [1]
7,10H,2,5H2,1H3
LCHYEKKJCUJAKN-

InChiKey [1]
UHFFFAOYSA-N

SMILES CCcCcC1=Ccc=Ccc=C10 [1]

Experimental Protocols

This section outlines methodologies for the synthesis, purification, and analysis of 2-

propylphenol, compiled from established chemical principles.

A common method for the synthesis of 2-propylphenol is the Friedel-Crafts alkylation of

phenol with a propanol source, often in the presence of a zeolite catalyst.

Materials:
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Phenol

1-Propanol

Zeolite catalyst (e.g., H-ZSM-5)

Toluene (solvent)

Nitrogen gas

Round-bottom flask with a reflux condenser and magnetic stirrer

Heating mantle

Procedure:

Set up the reaction apparatus in a fume hood, ensuring all glassware is dry.

Add phenol and toluene to the round-bottom flask.

Begin stirring and purge the system with nitrogen gas.

Add the zeolite catalyst to the mixture.

Heat the mixture to the desired reaction temperature (typically between 150-250 °C).

Slowly add 1-propanol to the reaction mixture dropwise.

Allow the reaction to proceed under reflux for several hours, monitoring the progress by thin-
layer chromatography (TLC) or gas chromatography (GC).

After the reaction is complete, cool the mixture to room temperature.

Filter the mixture to remove the catalyst.

The resulting solution contains a mixture of propylphenol isomers (ortho, para, and meta)
and unreacted starting materials.
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The isomeric mixture of propylphenols can be separated and purified by fractional distillation
under reduced pressure.

Materials:

Crude 2-propylphenol mixture

Fractional distillation apparatus with a vacuum pump and Vigreux column

Heating mantle

Collection flasks

Procedure:

o Assemble the fractional distillation apparatus.

o Place the crude 2-propylphenol mixture into the distillation flask.

» Begin heating the flask gently while applying a vacuum.

o Carefully monitor the temperature at the head of the distillation column.

o Collect the different fractions as they distill at their respective boiling points. Due to the close
boiling points of the isomers, a highly efficient fractionating column is recommended.

o The purity of the collected fractions should be assessed by GC-MS or NMR.
2.3.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying the components of the reaction
mixture and assessing the purity of the final product.

Instrumentation:
e Gas chromatograph coupled to a mass spectrometer.

e Capillary column suitable for phenol analysis (e.g., DB-5ms).
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Typical GC Conditions:

e Injector Temperature: 250 °C

e Oven Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp to 280 °C at 10
°C/min.

e Carrier Gas: Helium at a constant flow rate.

e MS Conditions: Electron ionization (El) at 70 eV, scanning from m/z 40 to 400.

2.3.2. High-Performance Liquid Chromatography (HPLC)

HPLC can be used for the quantitative analysis of 2-propylphenol and the separation of its
isomers.

Instrumentation:

e HPLC system with a UV detector.

o Reversed-phase C18 column.

Typical HPLC Conditions:

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 270 nm.

Column Temperature: 30 °C.

2.3.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are essential for the structural confirmation of 2-propylphenol.

Sample Preparation:

» Dissolve a small amount of the purified product in a deuterated solvent (e.g., CDCIs).
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Expected Chemical Shifts:

e 1H NMR (in CDCls): The spectrum will show characteristic peaks for the aromatic protons,
the phenolic hydroxyl proton, and the aliphatic protons of the propyl group.

e 13C NMR (in CDCIs): The spectrum will display distinct signals for each of the nine carbon
atoms in the molecule.[2]

Biological Activity and Signaling Pathways

2-Propylphenol, as a member of the alkylphenol class of compounds, is recognized as an
endocrine-disrupting chemical (EDC). EDCs can interfere with the body's endocrine system
and produce adverse developmental, reproductive, neurological, and immune effects.[1]

One of the primary mechanisms of endocrine disruption by 2-propylphenol is its antagonism
of the androgen receptor (AR). Androgens, such as testosterone, play a crucial role in male
reproductive development and function. By acting as an antagonist, 2-propylphenol can block
the normal action of androgens.

The general mechanism of androgen receptor antagonism by alkylphenols involves several
steps:

Competitive Binding: 2-Propylphenol competes with endogenous androgens for binding to
the ligand-binding domain of the AR.[3]

« Inhibition of Nuclear Translocation: The binding of 2-propylphenol to the AR can interfere
with the receptor's conformational changes that are necessary for its translocation from the
cytoplasm to the nucleus.[3]

 Disruption of Coactivator Interaction: Once in the nucleus, the AR must interact with
coactivator proteins to initiate gene transcription. 2-Propylphenol-bound AR may be unable
to effectively recruit these coactivators.[3]

« Inhibition of Gene Transcription: The ultimate result is the inhibition of the transcription of
androgen-responsive genes, leading to a reduction in androgen-dependent physiological
responses.[3][4]
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2-Propylphenol has also been reported to inhibit the growth of microorganisms by targeting
the electron transport chain, a fundamental process for cellular energy production.
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Caption: Workflow for the synthesis, purification, and analysis of 2-propylphenol.
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Caption: Mechanism of androgen receptor antagonism by 2-propylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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